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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615

Aniline nitrate, with the chemical formula CeHsN20s3, is an organic salt formed from the
reaction of aniline, the simplest aromatic amine, with nitric acid.[1][2] This compound is of
interest to researchers due to its layered crystal structure and the extensive hydrogen bonding
network that governs its solid-state properties.[3] Its study provides insights into the interactions
between organic cations and inorganic anions, which is relevant in the fields of materials
science and crystal engineering.

Chemical and Physical Properties

Aniline nitrate is a solid at room temperature with a melting point of approximately 190°C.[4]
As a salt, it exhibits significantly different properties compared to its parent molecule, aniline,
which is an oily liquid at room temperature.[5] The formation of the anilinium cation (CeHsNHs*)
and the nitrate anion (NOs~) leads to a compound that is soluble in water.[2]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source
Molecular Formula CeHsN203 [4]
Molar Mass 156.14 g/mol [1]
Melting Point ~190°C (rough estimate) [4]
Boiling Point ~280.35°C (rough estimate) [4]
Density ~1.356 g/cm? [4]
CAS Number 542-15-4 [1]

Molecular and Crystal Structure

The structure of aniline nitrate is characterized by the ionic interaction between the anilinium
cation and the nitrate anion.[3] The anilinium cation is formed by the protonation of the amino
group of the aniline molecule.[2]

Formation of Aniline Nitrate

Single-crystal X-ray diffraction studies have revealed that the crystal structure of aniline nitrate
consists of alternating organic and inorganic layers. The organic layers are composed of the
aromatic phenyl groups of the anilinium cations, while the inorganic layers contain the
ammonium groups (-NHs*) and the nitrate anions (NO3™).[3]

A defining feature of the crystal structure is the extensive network of hydrogen bonds.[2] These
are primarily N-H---O interactions between the hydrogen atoms of the anilinium's ammonium
group and the oxygen atoms of the nitrate anion.[2][3] These hydrogen bonds create a robust,
three-dimensional network that links the cations and anions, significantly influencing the
compound's stability and physical properties.[2]

Hydrogen Bonding in Aniline Nitrate

Spectroscopic Properties

Fourier Transform Infrared (FTIR) and Raman spectroscopy are valuable techniques for
investigating the vibrational modes of aniline nitrate. The spectra are a composite of the
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vibrations from the anilinium cation and the nitrate anion.[2]

Key Vibrational Modes of Aniline Nitrate[6]

] . Wavenumber Wavenumber .
Vibrational Mode Assighment
(cm™)-IR (cm~?) - Raman

C-H Stretch 3108-2970 - Phenyl Ring
N-O Stretch )

] ] 1340, 1306 1344 NOs~ Anion
(antisymmetric)
N-O Stretch )

, 1038, 1031 1035 NOs~ Anion

(symmetric)
Ring Breathing 1005 1004 Phenyl Ring
N-O Bending 749, 620 750 NOs~ Anion

The formation of N-H---O hydrogen bonds typically results in a red-shift (a shift to lower
wavenumbers) and broadening of the N-H stretching bands in the FTIR spectrum.[2]

Experimental Protocols
Synthesis of Aniline Nitrate

The most direct method for synthesizing aniline nitrate is through the acid-base reaction
between aniline and nitric acid.[2]

Materials:

Aniline (CeHsNH2)

Nitric acid (HNOs, 65%)

Deionized water

Ice bath

Reaction flask
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e Stirring apparatus

Procedure:[2]

 Dissolve aniline in heated deionized water in a reaction flask.
e Place the reaction flask in an ice bath to cool the solution.

» While stirring, slowly and carefully add 65% nitric acid to the aniline solution. The addition
should be dropwise to control the exothermic reaction and maintain a temperature below
80°C to prevent unwanted oxidative side reactions.

o Continue stirring for a period to ensure the reaction goes to completion.
e The aniline nitrate product will precipitate out of the solution upon cooling.

e The crystals can be collected by filtration, washed with a small amount of cold water, and
then dried.

Experimental Workflow for Aniline Nitrate

Characterization Methods

o Single-Crystal X-ray Diffraction: This is the primary technique used to determine the precise
crystal structure, including bond lengths, bond angles, and the arrangement of ions in the
crystal lattice.[3]

e FTIR and Raman Spectroscopy: These vibrational spectroscopy techniques are used to
identify the functional groups present and to study the effects of hydrogen bonding on the
molecular vibrations.[6]

 Differential Scanning Calorimetry (DSC): This thermal analysis technique can be used to
determine the melting point and to investigate the occurrence of any phase transitions.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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